(2S)-2-(4-fluorophenyl)morpholine

• CAS RN: 790655-16-2
• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: (2S)-2-(4-fluorophenyl)morpholine
• InChI: InChI=1S/C10H12FNO/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12H,5-7H2/t10-/m1/s1
• InChI Key: MPFUBIGEMDOEIW-SNVBAGLBSA-N
• Isomeric SMILES: C1CO[C@H](CN1)C2=CC=C(C=C2)F
• Canonical SMILES: C1COC(CN1)C2=CC=C(C=C2)F

Description

“(2S)-2-(4-fluorophenyl)morpholine” is a chemical compound with the molecular formula C10H12FNO. It is a morpholine derivative where one of the hydrogen atoms in the morpholine ring is replaced by a 4-fluorophenyl group.

Molecular Structure Analysis

The molecular structure of “(2S)-2-(4-fluorophenyl)morpholine” can be analyzed using various techniques such as Raman spectroscopy. This technique provides detailed information about the chemical structure, phase, polymorphism, crystallinity, and molecular interactions.

Physical And Chemical Properties Analysis

“(2S)-2-(4-fluorophenyl)morpholine” has a molecular weight of 181.21. Other physical and chemical properties such as density, melting point, boiling point, etc., can be determined using various analytical techniques.

Future Directions

The future directions for the study of “(2S)-2-(4-fluorophenyl)morpholine” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields could be investigated.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of [2-(4-fluoro-phenyl)-2-hydroxy-ethyl]-carbamic acid tert-butyl ester (90 mg) in dichloromethane (1 mL) and trifluoroacetic acid (1 mL) was stirred at 25° C. for 1 hour and then concentrated in vacuo. The residue was partitioned between ethyl acetate (5 mL) and saturated aqueous potassium carbonate (5 mL). The organic phase was dried over sodium sulfate, concentrated in vacuo and redissolved in dry tetrahydrofuran (3 mL) and triethylamine (54 μL). Chloroacetyl chloride (31 μL) in dry tetrahydrofuran (1 mL) was added dropwise at 0° C. After 30 minutes the reaction was diluted with ethyl acetate (10 mL) and washed with water/brine (1:1, 3×10 mL). The organic phase was dried over sodium sulfate, concentrated in vacuo and redissolved in tert-butanol (5 mL). Potassium tert-butoxide (79 mg) was added and the reaction stirred at 25° C. for 1.5 hour. The reaction was quenched with saturated aqueous ammonium chloride (30 mL) and extracted with ethyl acetate (2×30 mL). The combined organic phases were dried over sodium sulfate, concentrated in vacuo and co-evaporated with toluene (2×5 mL). The residue was dissolved in dry toluene (5 mL) under argon and treated with sodium bis(2-methoxyethoxy)aluminium hydride (70% in toluene, 205 μL) dropwise and stirred at 25° C. for 5 hours. The reaction was quenched at 0° C. with 10% aqueous sodium hydroxide (5 mL), and the mixture was extracted with diethyl ether (2×15 mL). The combined organic phases were dried over sodium sulfate and concentrated in vacuo to furnish 60 mg (94%) of the title compound as a colorless oil. LC-MS (m/z) 182 (MH+); tR=1.06, (UV, ELSD) 78%, 98%.